Cas no 1447958-26-0 (3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole)

• Product Name: 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole
• CAS No: 1447958-26-0
• MF: C₁₀H₉FN₂O₂S
• MW: 240.254064321518
• CID: 5170466
• Update Time: 2025-06-13

3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole
• 1H-Pyrazole, 3-(4-fluorophenyl)-4-(methylsulfonyl)-

• Inchi： 1S/C10H9FN2O2S/c1-16(14,15)9-6-12-13-10(9)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,12,13)
• InChI Key： SREBEYWXMQEOSJ-UHFFFAOYSA-N
• SMILES： N1C=C(S(C)(=O)=O)C(C2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 240.037
• Monoisotopic Mass: 240.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2A^2

Additional information on 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole

Comprehensive Overview of 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 1447958-26-0)

3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 1447958-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-fluoro-phenyl group and a methanesulfonyl moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and autoimmune disease treatments.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their improved metabolic stability and bioavailability. The CAS No. 1447958-26-0 compound exemplifies this trend, as the fluoro substituent contributes to its enhanced lipophilicity and binding affinity. This makes it a promising candidate for medicinal chemistry applications, especially in the design of small-molecule therapeutics. Additionally, its methanesulfonyl group offers unique reactivity, enabling further functionalization for structure-activity relationship (SAR) studies.

The synthesis of 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole typically involves multi-step organic reactions, including Suzuki coupling and sulfonylation processes. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in industrial-scale production. Its crystalline form and solubility profile have also been characterized to meet the stringent requirements of pharmaceutical formulations. Notably, the compound's thermal stability and purity are critical parameters for quality control in GMP-compliant manufacturing.

From an environmental perspective, the eco-friendly synthesis of pyrazole-based compounds like CAS No. 1447958-26-0 is a growing research focus. Innovations such as catalytic green chemistry and solvent-free reactions are being explored to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in green manufacturing. Furthermore, the compound's potential biodegradability and low toxicity profile make it a subject of interest for environmental impact assessments.

In the context of drug discovery, 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole has been investigated for its anti-inflammatory and antiproliferative properties. Preclinical studies suggest its efficacy in modulating signal transduction pathways, such as MAPK and JAK-STAT, which are pivotal in oncology and immunology research. These findings resonate with current searches for next-generation kinase inhibitors and personalized medicine approaches. The compound's selectivity and potency are frequently compared to established drugs like tofacitinib and imatinib in scientific forums.

Another emerging application of CAS No. 1447958-26-0 lies in agricultural chemistry. Its structural features are being explored for pest control and herbicide development, addressing challenges like pesticide resistance. The fluoro-phenyl group, in particular, is known to enhance bioactivity against plant pathogens. This has led to collaborations between agrochemical companies and academic institutions to optimize its field efficacy while minimizing ecological risks.

In summary, 3-(4-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 1447958-26-0) represents a versatile compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its synthetic accessibility, biological relevance, and environmental compatibility position it as a key player in modern chemical innovation. As research progresses, this compound is likely to feature prominently in patents and peer-reviewed journals, answering pressing questions about drug design and sustainable chemistry.